N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-carboxamide
Overview
Description
N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-carboxamide is an aromatic amide.
Scientific Research Applications
Photoluminescent Applications
- A study by Mancilha et al. (2006) focuses on the synthesis of photoluminescent compounds, including 5,8-diaryl quinoxaline derivatives and 4,8-diaryl-2,1,3-benzothiadiazoles, to investigate their electrochemical and photophysical properties. This research indicates the potential of such compounds, including N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-carboxamide derivatives, for applications in photoluminescence and organic electronics (Mancilha et al., 2006).
Synthesis and Characterization for Research Chemicals
- The synthesis and characterization of various research chemicals, including those containing N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-carboxamide, were explored by McLaughlin et al. (2016). This study highlights the importance of accurate identification and characterization of research chemicals for scientific purposes (McLaughlin et al., 2016).
Cytotoxic Evaluation in Cancer Research
- Ahsan et al. (2018) synthesized a series of pyrazole-1-carboxamide analogues, including 3-(4-fluorophenyl)-4,5-dihydro-5-(3,4,5-trimethoxy/4-nitrophenyl)-N-(substituted-phenyl)pyrazole-1-carboxamide, and evaluated their cytotoxicity against breast cancer cell lines. This study demonstrates the potential of such compounds in anticancer research (Ahsan et al., 2018).
Antiproliferative Activities
- Research by Mert et al. (2014) on pyrazole-sulfonamide derivatives, including compounds related to N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-carboxamide, showed promising broad-spectrum antitumor activity. This suggests potential applications in developing anticancer therapies (Mert et al., 2014).
properties
Molecular Formula |
C13H8FN3OS |
|---|---|
Molecular Weight |
273.29 g/mol |
IUPAC Name |
N-(4-fluorophenyl)-2,1,3-benzothiadiazole-5-carboxamide |
InChI |
InChI=1S/C13H8FN3OS/c14-9-2-4-10(5-3-9)15-13(18)8-1-6-11-12(7-8)17-19-16-11/h1-7H,(H,15,18) |
InChI Key |
OHLIGSGFQSXILN-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC=C1NC(=O)C2=CC3=NSN=C3C=C2)F |
Canonical SMILES |
C1=CC(=CC=C1NC(=O)C2=CC3=NSN=C3C=C2)F |
solubility |
5.4 [ug/mL] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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